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Compound of Interest

Compound Name: Limacine

cat. No.: 8239542

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides an in-depth overview of the chemical properties of Limacine, a
bioactive compound of interest in various research and development fields. This document
summarizes its core molecular data and sets the stage for further exploration into its biological
activities and potential therapeutic applications.

Core Molecular Data

Limacine, a complex alkaloid, possesses a unique molecular structure that underpins its

biological activity. A summary of its key quantitative data is presented below for easy reference
and comparison.
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Property Value Source
Molecular Formula C37H40N206 PubChem[1]
Molecular Weight 608.7 g/mol PubChem[1]

(1R,14R)-9,20,25-trimethoxy-
15,30-dimethyl-7,23-dioxa-
15,30-
diazaheptacyclo[22.6.2.23,5.18,

IUPAC Name 12 71418 027 31 032 36]hexatriacon ~ PubChem[1]
ta-
3(35),4,6(34),8,10,12(33),18,2
0,22(32),24,26,31-dodecaen-
21-ol

Logical Relationship of Core Data

The fundamental relationship between the molecular formula and molecular weight of a
compound is a cornerstone of chemical science. The molecular formula provides the exact
number of atoms of each element in a molecule, which is then used to calculate the molecular
weight by summing the atomic weights of all constituent atoms.

Molecular Formula Sum of Atomic Weights Molecular Weight
(C37H40N206) (608.7 g/mol)

Click to download full resolution via product page

Caption: Relationship between Molecular Formula and Molecular Weight.

This guide serves as a foundational resource for professionals engaged in research and
development involving Limacine. Further investigations into its mechanism of action, biological
targets, and safety profile are essential for unlocking its full therapeutic potential.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uasti

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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